5-(2-Bromoacetyl)-2-fluorobenzonitrile

• Molecular Formula: C9H5BrFNO
• Molecular Weight: 242.04 g/mol
• IUPAC Name: 5-(2-bromoacetyl)-2-fluorobenzonitrile
• InChI: InChI=1S/C9H5BrFNO/c10-4-9(13)6-1-2-8(11)7(3-6)5-12/h1-3H,4H2
• InChI Key: UUKCFDSRGNPDLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)CBr)C#N)F

Description

5-(2-Bromoacetyl)-2-fluorobenzonitrile (C$9$H$5$BrFNO) is a fluorinated aromatic compound featuring a bromoacetyl group (-COCH$_2$Br) at the 5th position and a fluorine atom at the 2nd position on a benzonitrile backbone (Fig. 1). This structure confers unique reactivity, making it a critical intermediate in pharmaceutical synthesis. For example, it is used in the chemo-enzymatic production of enantiomerically pure drugs such as Levosalbutamol, a β2-adrenergic agonist for asthma treatment . The bromoacetyl group acts as an electrophilic site for nucleophilic substitution, while the fluorine atom enhances electron-withdrawing effects, stabilizing the aromatic ring and influencing regioselectivity in reactions .

Comparison with Similar Compounds

Structural and Reactivity Comparisons

• Electrophilic Reactivity: The bromoacetyl group in 5-(2-Bromoacetyl)-2-fluorobenzonitrile enhances its electrophilicity compared to non-acetylated analogs like 5-Bromo-2-fluorobenzonitrile. This makes it more reactive in nucleophilic substitutions, a key feature in forming carbon-nitrogen or carbon-oxygen bonds during drug synthesis .
• Electronic Effects : Fluorine’s strong electron-withdrawing nature stabilizes the aromatic ring, reducing electron density at the para position. This contrasts with 5-Bromo-2-hydroxybenzonitrile, where the hydroxyl group donates electrons via resonance, increasing reactivity at ortho/para positions .

Spectroscopic and Physicochemical Properties

• Vibronic Features : Fluorobenzonitriles exhibit distinct S$1$ (excited state) and D$0$ (cationic ground state) vibrational modes. For 2-fluorobenzonitrile derivatives, the adiabatic ionization energy is ~78,650 cm$^{-1}$, slightly lower than 3-fluorobenzonitrile (78,873 cm$^{-1}$) due to substituent positioning .
• Thermal Stability : 5-Bromo-2-fluorobenzonitrile has a melting point of 76–81°C , whereas hydroxylated analogs like 5-Bromo-2-hydroxybenzonitrile form hydrogen-bonded crystalline structures with higher melting points .